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Compound of Interest

Compound Name: Phlorofucofuroeckol A

Cat. No.: B140159

An in-depth exploration of the extraction, purification, and characterization of the potent
phlorotannin, Phlorofucofuroeckol A, from the brown alga Eisenia bicyclis. This guide
provides detailed experimental protocols and summarizes key quantitative data for researchers
in natural product chemistry and drug development.

Introduction

Eisenia bicyclis, an edible brown alga found along the coasts of Japan and Korea, is a rich
source of phlorotannins, a class of polyphenolic compounds with diverse and potent biological
activities. Among these, Phlorofucofuroeckol A has garnered significant scientific interest for
its antioxidant, anti-inflammatory, anti-allergic, and anti-cancer properties.[1][2][3] This technical
guide offers a comprehensive overview of the methodologies for isolating and characterizing
Phlorofucofuroeckol A, providing a valuable resource for its further investigation and potential
therapeutic applications.

Isolation and Purification Workflow

The isolation of Phlorofucofuroeckol A from Eisenia bicyclis is a multi-step process involving
extraction, solvent partitioning, and chromatographic purification. The following workflow
outlines the typical procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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